Cas no 106073-17-0 (2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile)

• Product name: 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile
• CAS No: 106073-17-0
• MF: C₁₀H₈N₂O
• MW: 172.18332
• MDL: MFCD01685779
• CID: 142817
• PubChem ID: 129174

2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-oxo-3-Quinolinecarbonitrile
• 2-oxo-3,4-dihydro-1H-quinoline-3-carbonitrile
• 3-cyano-3,4-dihydroquinoline-2(1H)-one
• 3-Quinolinecarbonitrile,1,2,3,4-tetrahydro-2-oxo-
• 2-oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile
• BRN 4678758
• Compound 84-182
• AKOS006279006
• 106073-17-0
• DTXSID10909893
• NS-01408
• 3-Quinolinecarbonitrile, 1,2,3,4-tetrahydro-2-oxo-
• 2-Hydroxy-3,4-dihydroquinoline-3-carbonitrile
• MFCD01685779
• 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile

• MDL： MFCD01685779
• Inchi： InChI=1S/C10H8N2O/c11-6-8-5-7-3-1-2-4-9(7)12-10(8)13/h1-4,8H,5H2,(H,12,13)
• InChI Key： VKKXUYMZWXMMJH-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)CC2C(=CC=CC=2)N1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 52.9Ų
• Surface Charge: 0
• XLogP3: 1.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 440.1±45.0 °C at 760 mmHg
• Flash Point: 220.0±28.7 °C
• PSA: 52.89
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile

2-Oxo-1,2,3,4-Tetrahydroquinoline-3-Carbonitrile: A Comprehensive Overview

2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile, also known by its CAS number CAS No. 106073-17-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile consists of a quinoline skeleton with a ketone group at position 2 and a cyano group at position 3. This unique combination of functional groups makes it a versatile building block for further chemical modifications and applications.

The synthesis of 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations such as cycloadditions and oxidative coupling reactions. These methods not only improve the yield but also reduce the environmental footprint compared to traditional synthetic routes.

In terms of physical properties, 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, revealing its resistance to thermal degradation up to 250°C in inert atmospheres. This stability makes it suitable for applications requiring high thermal endurance.

The application of 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile spans multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. Recent studies have highlighted its potential as a scaffold for developing inhibitors against enzymes involved in cancer progression. Additionally, its ability to form coordination complexes with transition metals has opened avenues for its use in catalysis and materials science.

In the realm of materials science, 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carbonitrile has been explored for its role in constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability under harsh conditions, making them ideal candidates for gas storage and separation technologies. Furthermore, its incorporation into polymer systems has been shown to enhance mechanical properties and thermal stability.

The latest research on 2-Oxo-1,2,3